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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of ONO-4817, a broad-spectrum matrix

metalloproteinase (MMP) inhibitor. While a specific Safety Data Sheet (SDS) with disposal

instructions for ONO-4817 is not publicly available, this document outlines a comprehensive

disposal procedure based on general guidelines for hazardous and cytotoxic laboratory

chemicals.

Adherence to these protocols is critical for laboratory safety and environmental protection. This

information is intended to supplement, not replace, your institution's Environmental Health and

Safety (EHS) protocols. Always consult with your institution's EHS department for specific

requirements.

Chemical and Physical Properties of ONO-4817
A clear understanding of the compound's properties is the first step in safe handling and

disposal.
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Property Data

Molecular Weight 416.47 g/mol

Formula C₂₂H₂₈N₂O₆

CAS Number 223472-31-9

Solubility
Soluble to 100 mM in DMSO and 50 mM in

ethanol.[1]

Storage Store at room temperature.[1]

Experimental Protocols: A Step-by-Step Disposal
Procedure
The following procedure is a recommended workflow for the safe disposal of ONO-4817 and

materials contaminated with it. This protocol is based on standard practices for the disposal of

hazardous laboratory chemicals.[2][3][4][5][6]

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile gloves.

For handling bulk powder or creating solutions, consider double-gloving and working in a

chemical fume hood to prevent inhalation of airborne particles.

2. Waste Segregation and Collection:

Do not dispose of ONO-4817 down the drain or in regular trash.

All waste contaminated with ONO-4817 must be treated as hazardous chemical waste.

Solid Waste: This includes unused or expired ONO-4817 powder, contaminated gloves,

pipette tips, vials, and other labware.

Collect in a designated, leak-proof, and clearly labeled hazardous waste container. The

container should be compatible with the chemical properties of ONO-4817 and its

solvents.
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Liquid Waste: This includes solutions of ONO-4817 in solvents like DMSO or ethanol.

Collect in a separate, designated, and sealed hazardous waste container. Ensure the

container is compatible with the solvent used.

Do not mix incompatible waste streams.

3. Labeling of Waste Containers:

All hazardous waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "ONO-4817"

The solvent(s) and their approximate concentrations (for liquid waste)

The date the waste was first added to the container

The name of the principal investigator or laboratory contact

4. Storage of Hazardous Waste:

Store hazardous waste containers in a designated and secure satellite accumulation area

within the laboratory.

Ensure secondary containment is in place to capture any potential leaks.

Keep containers sealed except when adding waste.

5. Arranging for Disposal:

Once the waste container is full or has reached the storage time limit set by your institution,

arrange for its collection by your institution's EHS department.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

6. Decontamination of Work Surfaces:
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After handling ONO-4817, decontaminate all work surfaces (e.g., benchtops, fume hood)

with an appropriate solvent (such as 70% ethanol) followed by a detergent solution and then

water.

All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as solid hazardous

waste.

Logical Workflow for ONO-4817 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of ONO-4817.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Generation

Collection & Storage

Final Disposal

Start: Handling ONO-4817

Wear Appropriate PPE
(Lab coat, gloves, safety glasses)

Identify Waste Type

Solid Waste
(Unused powder, contaminated labware)

Solid

Liquid Waste
(Solutions in DMSO/Ethanol)

Liquid

Collect in Labeled
Solid Hazardous Waste Container

Collect in Labeled
Liquid Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for EHS
Hazardous Waste Pickup

Decontaminate Work Surfaces

End: Proper Disposal Complete

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1662953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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